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Compound of Interest

Compound Name: Ethionamide-d3

Cat. No.: B10821939

This technical guide provides a comprehensive overview of the chemical properties and
structure of Ethionamide-d3, a deuterated analog of the second-line antitubercular drug
Ethionamide. This document is intended for researchers, scientists, and drug development
professionals engaged in tuberculosis research and drug metabolism studies.

Introduction

Ethionamide-d3 is a stable isotope-labeled version of Ethionamide, where three hydrogen
atoms on the ethyl group have been replaced with deuterium. This isotopic substitution makes
it an ideal internal standard for the quantification of Ethionamide in biological matrices using
mass spectrometry-based assays, such as liquid chromatography-mass spectrometry (LC-MS)
[1][2]. The increased mass of Ethionamide-d3 allows for its clear differentiation from the
unlabeled drug in mass spectra, ensuring accurate and precise quantification in
pharmacokinetic and metabolic studies.

Chemical and Physical Properties

The fundamental chemical and physical properties of Ethionamide-d3 are summarized in the
tables below. It is important to note that while specific experimental data for some physical
properties of the deuterated compound are not readily available in the literature, the properties
of the unlabeled parent compound, Ethionamide, serve as a very close reference. The
substitution of hydrogen with deuterium typically has a minimal effect on the bulk physical
properties of a molecule.
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Table 1: Chemical Identification of Ethionamide-d3

Property Value

IUPAC Name 2-(ethyl-2,2,2-d3)pyridine-4-carbothioamide

Synonyms 2—Ethyll—4.-pyr-idin?carl?othioamide-d3, 2-
Ethylthioisonicotinamide-d3

CAS Number 2748267-66-3[1]

Molecular Formula CsH7D3N2S

Molecular Weight 169.29 g/mol

SMILES NC(C1=CC=NC(CC([2H])([2H])[2H])=C1)=S[1]

nchi INChl=1S/C8H10N2S/c1-2-7-5-6(8(9)11)3-4-10-

7/h3-5H,2H2,1H3,(H2,9,11)/i1D3[1]

Table 2: Physical Properties of Ethionamide-d3 and Ethionamide

Ethionamide (for

Property Ethionamide-d3

reference)
Physical State Solid Yellow crystalline powder
Melting Point Data not available 164-166 °C (decomposes)|[3]

) Sparingly soluble in water and
. Soluble in DMSO and _
Solubility ether; soluble in methanol,
Methanol[1]
ethanol, and acetone

Chemical Structure

The chemical structure of Ethionamide-d3 is identical to that of Ethionamide, with the
exception of the three deuterium atoms on the terminal methyl group of the ethyl substituent at
the 2-position of the pyridine ring.
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Caption: Chemical structure of Ethionamide-d3.

Experimental Protocols
Synthesis of Ethionamide-d3

While a specific, detailed experimental protocol for the synthesis of Ethionamide-d3 is not
widely published, a general approach for the synthesis of deuterated prothionamide, a closely
related analog, has been described. This method can be adapted for Ethionamide-d3. The
synthesis would likely involve the use of a deuterated ethylating agent to introduce the
trideuteromethyl group onto the pyridine ring precursor. For instance, a synthetic route could
start from 4-cyanopyridine, which is then ethylated using a deuterated ethyl halide (e.g.,
iodoethane-d3). The resulting 2-(ethyl-d3)-4-cyanopyridine can then be converted to the
thioamide by reaction with hydrogen sulfide in the presence of a base.

A reported synthesis of a related compound, [1-14C]Ethionamide, started from 2-ethylpyridine
and sodium [14C]cyanide, followed by conversion to the thioamide. A similar strategy could be
employed for Ethionamide-d3, using deuterated precursors.

Analytical Methodology

Ethionamide-d3 is primarily used as an internal standard in LC-MS/MS methods for the
quantification of Ethionamide in biological samples, such as plasma. A general experimental
protocol for such an analysis is outlined below.

Experimental Workflow: Quantification of Ethionamide using Ethionamide-d3 as an Internal
Standard
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Sample Preparation
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4.

LC-MS/MVS Analysis

Inject into LC-MS/MS System

Chromatographic Separation (C18 column)

Mass Spectrometric Detection (MRM mode)

7.
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Caption: Workflow for Ethionamide quantification using LC-MS/MS.
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Detailed Steps:

o Sample Preparation: A known amount of Ethionamide-d3 solution is added to the biological
sample. The proteins are then precipitated using a solvent like acetonitrile. Alternatively,
liquid-liquid extraction can be employed to isolate the analyte and the internal standard.

o Chromatographic Separation: The extracted sample is injected into a liquid chromatograph,
typically equipped with a C18 reversed-phase column. A mobile phase gradient is used to
separate Ethionamide and Ethionamide-d3 from other matrix components.

o Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem
mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific
precursor-to-product ion transitions for both Ethionamide and Ethionamide-d3 are
monitored for selective and sensitive detection.

e Quantification: A calibration curve is generated by analyzing samples with known
concentrations of Ethionamide and a fixed concentration of Ethionamide-d3. The
concentration of Ethionamide in the unknown sample is determined by comparing the peak
area ratio of the analyte to the internal standard against the calibration curve.

Mechanism of Action and Bioactivation of
Ethionamide

Ethionamide is a prodrug that requires bioactivation within Mycobacterium tuberculosis to exert
its antibacterial effect. The bioactivation pathway is a critical area of study for understanding its
efficacy and the mechanisms of drug resistance.

Signaling Pathway: Bioactivation of Ethionamide
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Caption: Bioactivation pathway of Ethionamide in M. tuberculosis.

The bioactivation of Ethionamide is initiated by the mycobacterial enzyme EthA, a flavin
monooxygenase. EthA is negatively regulated by the transcriptional repressor EthR. EthA
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catalyzes the oxidation of Ethionamide to an active sulfoxide metabolite.[4] This reactive
intermediate then forms a covalent adduct with NAD+, which in turn inhibits the enoyl-acyl
carrier protein (ACP) reductase, InhA.[3] InhA is a key enzyme in the synthesis of mycolic
acids, which are essential components of the mycobacterial cell wall. Inhibition of InhA disrupts
cell wall synthesis, leading to bacterial cell death. Mutations in the ethA or inhA genes are
common mechanisms of resistance to Ethionamide.

Conclusion

Ethionamide-d3 is an indispensable tool for the accurate and reliable quantification of
Ethionamide in preclinical and clinical research. Its chemical and physical properties are nearly
identical to its unlabeled counterpart, making it an ideal internal standard. A thorough
understanding of its properties, analytical methodologies, and the bioactivation pathway of the
parent drug is crucial for researchers in the field of tuberculosis drug development and
pharmacology. This guide provides a foundational resource to support these research
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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